![molecular formula C6H6IN3 B3047128 2-(4-Iodo-3-methyl-1H-pyrazol-1-yl)acetonitrile CAS No. 1354704-12-3](/img/structure/B3047128.png)
2-(4-Iodo-3-methyl-1H-pyrazol-1-yl)acetonitrile
Overview
Description
The compound “2-(4-Iodo-3-methyl-1H-pyrazol-1-yl)acetonitrile” is a chemical compound with the CAS Number: 1354704-12-3 . It has a molecular weight of 247.04 . The IUPAC name for this compound is (4-iodo-3-methyl-1H-pyrazol-1-yl)acetonitrile .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C6H6IN3/c1-5-6(7)4-10(9-5)3-2-8/h4H,3H2,1H3 . This indicates the molecular structure of the compound, including the number and arrangement of carbon, hydrogen, iodine, and nitrogen atoms.Scientific Research Applications
Synthesis of Pyrazole Scaffolds
The regioselective synthesis of pyrazole scaffolds attached to benzothiazole and benzimidazole moieties is a notable application. This process involves the 1,3-dipolar cycloaddition reaction of acrylonitrile derivatives with nitrile-imine, leading to novel pyrazole derivatives. These scaffolds have potential utility in pharmaceuticals due to their structural significance in drug design (Kheder et al., 2014).
Combinatorial Library Synthesis
A catalyst-free combinatorial library synthesis of novel 2-amino-4-(5-hydroxy-3-methyl-1H-pyrazol-4-yl)-4H-chromene-3-carbonitrile derivatives showcases the compound's role in green chemistry. This synthesis is achieved by a four-component reaction in water at ambient temperature, emphasizing the compound's versatility in facilitating eco-friendly reactions (Kumaravel & Vasuki, 2009).
Antioxidant Activity
Another significant application is in the synthesis of heterocycles incorporating the pyrazolo-[3,4-D]pyrimidin-4-one moiety, where the compound acts as a key intermediate. Some of the synthesized compounds demonstrated antioxidant activity nearly equal to that of ascorbic acid, highlighting their potential in developing new antioxidant agents (El‐Mekabaty, 2015).
Efficient Synthesis Processes
The efficient synthesis of 3-(3-methyl-1-aryl-1H-pyrazol-5-yl)-2H-2-chromen-2-one derivatives via a one-pot, three-component reaction represents another application. This process underscores the compound's contribution to streamlining synthetic pathways and enhancing the efficiency of chemical syntheses (Alizadeh & Ghanbaripour, 2014).
Metal Complex Formation
The synthesis and characterization of metallomacrocyclic palladium(II) complexes with new hybrid pyrazole ligands illustrate the compound's utility in materials science. These complexes have potential applications in catalysis and material chemistry, demonstrating the compound's role beyond pharmaceuticals (Guerrero et al., 2008).
Mechanism of Action
Target of Action
Similar compounds have been known to target enzymes like nicotinamide phosphoribosyltransferase (nampt) . NAMPT catalyzes the rate-limiting step of the NAD+ salvage pathway, playing a pivotal role in many biological processes including metabolism and aging .
Mode of Action
It’s worth noting that similar compounds have been shown to inhibit enzymes like nampt . This inhibition could potentially disrupt the NAD+ salvage pathway, affecting various biological processes.
Biochemical Pathways
Given its potential interaction with nampt , it’s plausible that it could impact the NAD+ salvage pathway, which is crucial for cellular energy metabolism and other biological processes.
Result of Action
If it does inhibit nampt as suggested , it could potentially disrupt the NAD+ salvage pathway, leading to changes in cellular energy metabolism and other biological processes.
properties
IUPAC Name |
2-(4-iodo-3-methylpyrazol-1-yl)acetonitrile | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6IN3/c1-5-6(7)4-10(9-5)3-2-8/h4H,3H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AKHJHIQSUJBNQY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C=C1I)CC#N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6IN3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001258216 | |
Record name | 1H-Pyrazole-1-acetonitrile, 4-iodo-3-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001258216 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
247.04 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1354704-12-3 | |
Record name | 1H-Pyrazole-1-acetonitrile, 4-iodo-3-methyl- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1354704-12-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1H-Pyrazole-1-acetonitrile, 4-iodo-3-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001258216 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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